CID 78064518

• Molecular Formula: Ga7Mn3
• Molecular Weight: 652.88 g/mol
• InChI: InChI=1S/7Ga.3Mn
• InChI Key: YODXVPHDMBEUCA-UHFFFAOYSA-N
• Canonical SMILES: [Mn].[Mn].[Mn].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga]

Description

CID 78064518 is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of CID 78064518 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that require precise control of temperature, pressure, and the use of specific reagents. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

CID 78064518 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds .

Scientific Research Applications

CID 78064518 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects. Additionally, it has applications in the industry, such as in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of CID 78064518 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s effects and potential therapeutic applications .

Comparison with Similar Compounds

CID 78064518 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties but differ in their specific applications or effects. Some similar compounds include those with comparable molecular structures or functional groups. The comparison helps in understanding the distinct characteristics and advantages of this compound over other compounds .